![molecular formula C24H28N4O7S B2368795 3,4,5-triethoxy-N-(4-(N-(3-methoxypyrazin-2-yl)sulfamoyl)phenyl)benzamide CAS No. 448937-33-5](/img/structure/B2368795.png)
3,4,5-triethoxy-N-(4-(N-(3-methoxypyrazin-2-yl)sulfamoyl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,4,5-triethoxy-N-(4-(N-(3-methoxypyrazin-2-yl)sulfamoyl)phenyl)benzamide is a novel compound that has been synthesized recently. This compound has gained attention due to its potential applications in scientific research.
Scientific Research Applications
Synthesis and Antiviral Activity
- Antiavian Influenza Virus Activity : The compound has been used in the synthesis of novel benzamide-based 5-aminopyrazoles. These derivatives showed significant antiviral activities against bird flu influenza (H5N1) (Hebishy et al., 2020).
Polymer Science
- Aromatic Polyamides : Aromatic polyamides containing s-triazine rings, which are significant in polymer science, have been synthesized using related compounds. These polyamides showed good solubility and thermal stability (Sagar et al., 1997).
Antihyperglycemic Agents
- Antidiabetic Agents : Benzamide derivatives have been explored as potential antidiabetic agents. One such compound, KRP-297, was identified as a promising drug candidate for diabetes mellitus treatment (Nomura et al., 1999).
Endothelin Receptor Antagonists
- Endothelin ETA Receptor Antagonists : Novel sulfonamides, including N-Methyl-2-[4-(2-methylpropyl)phenyl]-3-(3-methoxy-5-methylpyrazin-2-ylsulfamoyl)benzamide, have been identified as potent antagonists of the endothelin ETA receptor, showing significant in vivo potency (Mortlock et al., 1997).
Anticonvulsant Activity
- Anticonvulsant Properties : Benzamides containing N,N,2-trimethyl-1,2-propane diamine as the amide moiety have shown promising results in anticonvulsant activity, comparable or superior to phenytoin (Mussoi et al., 1996).
Isothiazoles and Sulfamic Esters Synthesis
- Isothiazole Dioxides and Derivatives : Research has been conducted on the synthesis of sulfamic esters and other derivatives from isothiazole dioxides, showcasing the compound's role in creating diverse chemical structures (Clerici et al., 2002).
(H+,K+)-ATPase Inhibition
- Gastrointestinal Application : Related compounds have been studied for their potential as (H+,K+)-ATPase inhibitors, with pantoprazole being a notable example. These compounds are critical for gastrointestinal treatments (Kohl et al., 1992).
Pyrazines Synthesis
- Pyrazine Derivatives : Research into the synthesis of 2,5-dihydroxypyrazines and their derivatives highlights the compound's utility in creating complex pyrazine structures (Adachi & Sato, 1986).
properties
IUPAC Name |
3,4,5-triethoxy-N-[4-[(3-methoxypyrazin-2-yl)sulfamoyl]phenyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O7S/c1-5-33-19-14-16(15-20(34-6-2)21(19)35-7-3)23(29)27-17-8-10-18(11-9-17)36(30,31)28-22-24(32-4)26-13-12-25-22/h8-15H,5-7H2,1-4H3,(H,25,28)(H,27,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKYSYBZTKVHBKH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CN=C3OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N4O7S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
516.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.